Cas no 1420888-68-1 (2-((Pyrrolidin-3-ylmethyl)thio)pyrimidine hydrochloride)

• Product Name: 2-((Pyrrolidin-3-ylmethyl)thio)pyrimidine hydrochloride
• CAS No: 1420888-68-1
• MF: C₉H₁₄ClN₃S
• MW: 231.745559215546
• CID: 2175332
• Update Time: 2023-08-05

2-((Pyrrolidin-3-ylmethyl)thio)pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-((Pyrrolidin-3-ylmethyl)thio)pyrimidine hydrochloride

• Inchi： 1S/C9H13N3S.ClH/c1-3-11-9(12-4-1)13-7-8-2-5-10-6-8;/h1,3-4,8,10H,2,5-7H2;1H
• InChI Key： VDTOLXPFJHMMMG-UHFFFAOYSA-N
• SMILES： Cl.S(C1N=CC=CN=1)CC1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 148
• Topological Polar Surface Area: 63.1